3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
Overview
Description
The compound "3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile" is a brominated benzonitrile derivative with a tetramethyl dioxaborolane substituent. This structure suggests potential utility in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the presence of the dioxaborolane group which can act as a boron source .
Synthesis Analysis
The synthesis of related brominated benzonitrile compounds has been explored in various studies. For instance, the preparation of 4-bromomethyl-benzonitrile was achieved through photochemical bromination of p-methyl-benzonitrile, followed by purification steps to achieve a high purity product . Although not directly related to the target compound, this method provides insight into the bromination techniques that could be applied to synthesize the brominated benzonitrile moiety of the compound .
Molecular Structure Analysis
While the exact molecular structure of "this compound" is not discussed in the provided papers, the structure of similar compounds has been analyzed. For example, the crystal structures of brominated and iodinated derivatives of bis(oxazolinyl)benzenes have been studied, revealing supramolecular features such as hydrogen bonding and π-π interactions . These findings could suggest that the target compound may also exhibit interesting structural characteristics, potentially influencing its reactivity and physical properties.
Chemical Reactions Analysis
The presence of the dioxaborolane group in the target compound is particularly relevant for chemical reactions. The synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes has been achieved through Pd-catalyzed borylation of aryl bromides, which is a key step in the preparation of compounds for Suzuki-Miyaura cross-coupling . This indicates that the target compound could be used as a boron source in such coupling reactions, which are widely used in the synthesis of complex organic molecules.
Physical and Chemical Properties Analysis
The physical and chemical properties of the target compound can be inferred from related compounds. For example, the synthesis of sterically hindered aryl bromides has been reported, with observations on the rotational isomerism and temperature-dependent NMR peak coalescence . These properties are relevant to the target compound, as the presence of bulky substituents can significantly affect its physical behavior and reactivity. Additionally, the synthesis of a natural product starting from a brominated phenyl methanol derivative demonstrates the potential for such compounds to be used in the synthesis of biologically active molecules .
Scientific Research Applications
Synthesis and Structural Characterization
Research conducted by Wu et al. (2021) and Huang et al. (2021) focused on synthesizing related compounds, characterizing their structures using techniques like FT-IR, NMR, and X-ray diffraction, and comparing these structures with Density Functional Theory (DFT) calculations. These studies highlight the use of 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile in the synthesis and detailed structural analysis of organic compounds, which is essential for understanding their chemical properties and potential applications (Wu et al., 2021) (Huang et al., 2021).
Applications in Polymer Synthesis
Fischer et al. (2013) and Takagi et al. (2013) have explored the use of this compound in the creation of polymers, particularly focusing on the initiation of chain growth polymerization and the synthesis of specific arenes. These applications are pivotal in developing advanced materials with tailored properties for various industrial and scientific purposes, such as in the creation of fluorescent polymers or materials with specific electronic properties (Fischer et al., 2013) (Takagi et al., 2013).
Development of Fluorescence Probes
Lampard et al. (2018) demonstrated the use of derivatives of this compound in the synthesis of boronate ester fluorescence probes for detecting hydrogen peroxide. This application is significant in biochemical research and diagnostics, where sensitive and specific detection methods are crucial (Lampard et al., 2018).
Conformational and Molecular Studies
Research by Yang et al. (2021) and Liao et al. (2022) involved studying the molecular structure and conformation of compounds synthesized using this compound. Such studies are crucial for understanding the reactivity and potential applications of these compounds in various fields, including material science and organic chemistry (Yang et al., 2021) (Liao et al., 2022).
Mechanism of Action
Target of Action
It is known that this compound has significant application value in organic synthesis . It can be used as a ligand, catalyst, and intermediate .
Mode of Action
It is known to participate in hydrogenation, oxidation, and substitution reactions . It is often used in the construction of C-C bonds and C-N bonds in organic synthesis .
Biochemical Pathways
Its role in organic synthesis suggests that it may influence a variety of biochemical reactions, particularly those involving the formation of c-c and c-n bonds .
Pharmacokinetics
It is soluble in organic solvents such as ether, dichloromethane, and chloroform, but insoluble in water . This suggests that its bioavailability may be influenced by these properties.
Result of Action
Its role in organic synthesis suggests that it may facilitate the formation of new chemical bonds, thereby influencing the structure and function of target molecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . For instance, it is recommended to use this compound under special laboratory conditions and to strictly follow relevant safety procedures . Its storage condition is under inert gas (nitrogen or Argon) at 2-8°C .
properties
IUPAC Name |
3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BBrNO2/c1-12(2)13(3,4)18-14(17-12)10-5-9(8-16)6-11(15)7-10/h5-7H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXYJIHWLAKWJTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BBrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00464885 | |
Record name | 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00464885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
479411-96-6 | |
Record name | 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=479411-96-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00464885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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